N-Ethyl-4-[4-(5-ethylpyrimidin-2-yl)piperazin-1-yl]-6-methylpyrimidin-2-amine

• IUPAC Name: N-ethyl-4-[4-(5-ethylpyrimidin-2-yl)piperazin-1-yl]-6-methylpyrimidin-2-amine
• InChI: InChI=1S/C17H25N7/c1-4-14-11-19-17(20-12-14)24-8-6-23(7-9-24)15-10-13(3)21-16(22-15)18-5-2/h10-12H,4-9H2,1-3H3,(H,18,21,22)
• InChI Key: LMLGVRSPWFZKTE-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CN=C(N=C1)N2CCN(CC2)C3=NC(=NC(=C3)C)NCC
• Molecular Formula: C17H25N7
• Molecular Weight: 327.4 g/mol

Description

The compound “N-Ethyl-4-[4-(5-ethylpyrimidin-2-yl)piperazin-1-yl]-6-methylpyrimidin-2-amine” is a complex organic molecule that contains several functional groups, including a pyrimidine ring, a piperazine ring, and an ethyl group. These types of compounds are often used in medicinal chemistry due to their potential biological activities.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by several spectroscopic techniques, including infrared (IR) spectroscopy, nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry. These techniques can provide information about the functional groups present in the molecule and their arrangement.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely depend on the functional groups present in the molecule. For example, the pyrimidine ring might undergo reactions with electrophiles, while the piperazine ring might participate in reactions with acids or bases.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its solubility, melting point, and stability, would be determined by its molecular structure. For example, the presence of the polar pyrimidine and piperazine rings might increase its solubility in polar solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its biological activity. For example, some piperazine derivatives have been found to have antipsychotic activity, acting as antagonists at dopamine and serotonin receptors.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific biological activity. As with any chemical, appropriate safety precautions should be taken when handling it to avoid exposure.

Future Directions

Future research on this compound could involve further exploration of its biological activity, optimization of its synthesis process, and investigation of its potential applications in medicine or other fields.